Cas no 306935-82-0 (4-Chloro-2,5-dimethoxyphenyl Isothiocyanate)
306935-82-0 structure
Product Name:4-Chloro-2,5-dimethoxyphenyl Isothiocyanate
CAS No:306935-82-0
MF:C9H8ClNO2S
MW:229.683320045471
MDL:MFCD00046809
CID:300151
PubChem ID:2735728
Update Time:2025-08-05
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-4-isothiocyanato-2,5-dimethoxy-
- 1-Chloro-4-isothiocyanato-2,5-dimethoxybenzene
- 4-CHLORO-2,5-DIMETHOXYPHENYL ISOTHIOCYANATE
- SY081407
- 7-[3-[[2-(3,5-dihydroxyphenyl)-2-hydroxyethyl]amino]propyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dionemonohydrochloride
- AKOS000211797
- AS-9310
- 1-chloro-2,5-dimethoxy-4-isothiocyanatobenzene
- MFCD00046809
- SCHEMBL1021099
- DTXSID90370906
- A820530
- 1-chloranyl-4-isothiocyanato-2,5-dimethoxy-benzene
- FT-0618001
- 306935-82-0
- 4-Chloro-2,5-dimethoxyphenyl Isothiocyanate
-
- MDL: MFCD00046809
- Inchi: 1S/C9H8ClNO2S/c1-12-8-4-7(11-5-14)9(13-2)3-6(8)10/h3-4H,1-2H3
- InChI Key: BQNKXQJYPPPUCN-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1OC)N=C=S)OC
Computed Properties
- Exact Mass: 228.99600
- Monoisotopic Mass: 228.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1.25
- Melting Point: 84 °C
- Boiling Point: 359.7°Cat760mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.556
- PSA: 62.91000
- LogP: 3.09150
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR014888-1g |
4-Chloro-2,5-dimethoxyphenyl isothiocyanate |
306935-82-0 | 1g |
£21.00 | 2025-02-19 | ||
| TRC | C386018-10mg |
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate |
306935-82-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C386018-50mg |
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate |
306935-82-0 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C386018-100mg |
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate |
306935-82-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Matrix Scientific | 063217-500mg |
1-Chloro-4-isothiocyanato-2,5-dimethoxybenzene |
306935-82-0 | 500mg |
$95.00 | 2023-09-10 | ||
| Apollo Scientific | OR014888-5g |
4-Chloro-2,5-dimethoxyphenyl isothiocyanate |
306935-82-0 | 5g |
£70.00 | 2023-06-14 | ||
| abcr | AB145418-1 g |
4-Chloro-2,5-dimethoxyphenyl isothiocyanate; 95% |
306935-82-0 | 1g |
€56.30 | 2023-06-23 | ||
| Key Organics Ltd | AS-9310-1MG |
1-chloro-4-isothiocyanato-2,5-dimethoxybenzene |
306935-82-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | AS-9310-5MG |
1-chloro-4-isothiocyanato-2,5-dimethoxybenzene |
306935-82-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | AS-9310-10MG |
1-chloro-4-isothiocyanato-2,5-dimethoxybenzene |
306935-82-0 | >90% | 10mg |
£63.00 | 2025-02-09 |
4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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